Cas no 58177-03-0 (Benzothiazole, 2,2-dibutyl-2,3-dihydro-3-methyl- (9CI))

• Product name: Benzothiazole, 2,2-dibutyl-2,3-dihydro-3-methyl- (9CI)
• CAS No: 58177-03-0
• MF: C₁₆H₂₅NS
• MW: 263.441403150558
• CID: 948121
• PubChem ID: 12247026

Benzothiazole, 2,2-dibutyl-2,3-dihydro-3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2,2-dibutyl-2,3-dihydro-3-methyl- (9CI)
• 2,2-Dibutyl-3-methyl-2,3-dihydro-1,3-benzothiazole
• 58177-03-0

• Inchi： InChI=1S/C16H25NS/c1-4-6-12-16(13-7-5-2)17(3)14-10-8-9-11-15(14)18-16/h8-11H,4-7,12-13H2,1-3H3
• InChI Key： SMAGKTSNRKRZTA-UHFFFAOYSA-N
• SMILES： CCCCC1(N(C2=CC=CC=C2S1)C)CCCC

Computed Properties

• Exact Mass: 263.17077098g/mol
• Monoisotopic Mass: 263.17077098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.5Ų
• XLogP3: 5.9